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Within the mineralogical fabric of meteorites lie trapped gases that serve as pristine records of

the early Solar System's formation, the evolution of planetary bodies, and the nucleosynthetic

processes in stars that predate our own sun. Among these noble gases, xenon (Xe) is uniquely

powerful. With its nine stable isotopes, xenon provides a multi-faceted toolkit for

cosmochemists.[1] Different physical and nuclear processes generate distinct isotopic

signatures, allowing researchers to deconvolve complex histories of irradiation, radioactive

decay, and the mixing of different primordial reservoirs.[1]

The analysis of xenon isotopes in meteorites can reveal:

The timing of early Solar System events through the I-Xe chronometer, which relies on the

decay of short-lived 129I to 129Xe.[2]

The presence of extinct radionuclides like 244Pu, evidenced by excesses in the heavier

xenon isotopes produced by spontaneous fission.[1]

The composition of planetary atmospheres, such as that of Mars, which is trapped in shock-

melted glass within Martian meteorites and has a characteristically high 129Xe/132Xe ratio.

[3][4][5]

The cosmic-ray exposure history of a meteorite, which produces the light isotopes 124Xe

and 126Xe through spallation reactions.[1][3][4]
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The nature of presolar grains, which carry exotic xenon components synthesized in ancient

stars.[6]

This application note provides a detailed guide for researchers on the analytical methods used

to extract and measure xenon isotopes from meteorite samples. It covers the entire workflow

from sample preparation to data analysis, emphasizing the rationale behind each step to

ensure data integrity and trustworthiness.

Part 1: Foundational Principles
Xenon Isotopic Components in Meteorites
The isotopic composition of xenon in a meteorite is typically a mixture of several components.

Understanding these sources is critical for interpreting the final data.

Table 1: Major Xenon Components and Their Isotopic Signatures
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Component Origin
Key Isotopes
Affected

Significance

Primordial (Q-Xe)

Trapped in a
carbonaceous
phase "Q" during
solar nebula
formation.

Represents the
bulk xenon
composition of the
early Solar System.

Baseline for
identifying isotopic
anomalies.

Solar Wind (SW-Xe)

Implanted into the

regolith of a

meteorite's parent

body.

High

124,126,128Xe/130Xe

ratios compared to Q-

Xe.

Indicates surface

exposure on an

asteroid or planet.

Radiogenic (129Xe*)

Beta decay of extinct

129I (Half-life: 15.7

Ma).[4]

Excess 129Xe.

Used for I-Xe dating of

early Solar System

events.

Fissiogenic (Xe-F)

Spontaneous fission

of 244Pu (extinct) and

238U.

Excesses in heavy

isotopes (131Xe,

132Xe, 134Xe,

136Xe).

Traces early planetary

differentiation and

volatile history.

Cosmogenic (Xe-C)

Spallation reactions

from cosmic-ray

interactions with Ba

and Rare Earth

Elements (REEs).[1]

[3]

Excesses in light

isotopes (124Xe,

126Xe).

Determines the

duration a meteoroid

was exposed to

cosmic rays in space.

| Terrestrial Atmosphere | Contamination after the meteorite falls to Earth. | 129Xe/132Xe ≈ 1;

distinct from Martian and some primordial components. | Must be removed or corrected for;

typically released at low temperatures.[5] |

Principles of Noble Gas Mass Spectrometry
The extremely low abundance of xenon in meteorites necessitates highly sensitive analytical

techniques. The standard method is Static Vacuum Mass Spectrometry (SVMS).[7][8][9]
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Unlike dynamic mass spectrometry where the sample gas flows continuously through the

instrument, SVMS involves admitting the entire purified gas sample into a closed, low-volume

mass spectrometer.[8][10] This approach is essential for analyzing the minute quantities of gas

released from meteorite samples, maximizing the signal and allowing for precise

measurements of all nine isotopes in a single aliquot.[9][11] Modern instruments are typically

magnetic sector mass spectrometers, often with multiple collectors to measure several ion

beams simultaneously, enhancing precision and reducing analysis time.[8][11]

Part 2: Analytical Workflow
The accurate determination of xenon isotopic ratios is a multi-stage process, beginning with

meticulous sample preparation and culminating in complex data reduction.
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Figure 1: General experimental workflow for xenon isotopic analysis in meteorites.
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Protocol 1: Sample Preparation
Objective: To prepare a clean, well-characterized sample aliquot, minimizing terrestrial

contamination and isolating specific mineral phases if required.

Causality: The preparation phase is critical for data quality. Inadequate cleaning can lead to

overwhelming contamination from terrestrial atmospheric xenon, which has a distinct isotopic

signature.[5] For some studies, separating minerals (e.g., apatite, which is rich in Ba and

REEs) allows for the targeted analysis of specific components like cosmogenic xenon.[3]

Materials:

Meteorite sample (typically mg-scale).[5]

High-purity solvents (e.g., ethanol, dichloromethane).

Mortar and pestle (agate or alumina).

Sieves (stainless steel).

Frantz Isodynamic Separator, heavy liquids (for mineral separation).

Ultrasonic bath.

Procedure:

Initial Selection: Select an interior chip of the meteorite, avoiding the fusion crust, which is

heavily altered and contaminated.

Cleaning: Lightly crush the chip and sonicate the fragments in high-purity solvents to remove

adsorbed terrestrial contaminants and cutting oils. Dry the sample thoroughly in a vacuum

oven at a low temperature (e.g., 60-80°C).

Crushing and Sieving: Gently crush the cleaned fragments in an agate mortar to the desired

grain size (e.g., 100-500 µm). Avoid overly aggressive grinding, which can cause gas loss.

Sieve to obtain a uniform grain size fraction.
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(Optional) Mineral Separation: If targeting specific host phases, use techniques like magnetic

separation or density separation with heavy liquids to isolate minerals of interest.

Loading: Weigh the final sample aliquot (typically 1-10 mg) and load it into a sample holder

(e.g., a platinum crucible for laser extraction or a tantalum foil packet for furnace heating).

Load the holder into the ultra-high vacuum (UHV) extraction line.

Bakeout: Bake the entire extraction line, including the sample, at a moderate temperature

(e.g., 120-150°C) for an extended period (12-48 hours) to reduce atmospheric gas

background in the system.

Protocol 2: Gas Extraction by Stepped Heating
Objective: To release trapped gases in discrete temperature steps, separating components

based on their thermal retentivity.

Causality: Different gas components are held in distinct sites within the meteorite's minerals

and are released at different temperatures. Low-temperature steps (<600°C) typically release

adsorbed atmospheric gases and xenon from less retentive sites.[4] Higher temperatures are

required to release tightly bound gases from mineral interiors, such as radiogenic or

cosmogenic components.[12] This method provides a bulk analysis of the sample but with

thermal separation of components.

Procedure:

System Blank: Before analyzing the sample, run a "blank" analysis by heating the empty

furnace through the same temperature steps to measure the background gas levels in the

system.

Low-Temperature Steps (e.g., 200°C to 600°C): Heat the sample in incremental steps (e.g.,

every 100-200°C). At each step, hold the temperature for a set duration (e.g., 15-30

minutes).[12]

Gas Purification: After each heating step, expand the released gas into the purification

section of the UHV line. This section contains "getters" (e.g., hot zirconium or titanium) that

chemically react with and remove active gases (H2, N2, CO, CO2, CH4), leaving only the

noble gases.[3]
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Cryogenic Separation: Use a series of cold traps at controlled temperatures (e.g., liquid

nitrogen, charcoal traps) to separate xenon from lighter noble gases like argon and krypton.

Mass Analysis: Admit the purified xenon fraction into the mass spectrometer for isotopic

analysis.

High-Temperature Steps (e.g., 700°C to 1700°C): Repeat steps 2-5 for progressively higher

temperatures until the sample is fully melted, ensuring all trapped gas has been released.[4]

[12]

Table 2: Comparison of Gas Extraction Techniques

Technique Principle
Spatial
Resolution

Throughput
Key
Advantage

Key
Disadvanta
ge

Stepped

Pyrolysis/Co

mbustion

Bulk
sample
heating in
vacuum or
O2.[4]

None (Bulk) Low

Separates
component
s by
thermal
release.

Destructive;
averages
over all
mineral
phases.

Laser

Ablation

Focused

laser beam

heats a small

spot on the

sample

surface.[3]

High (~100

µm).[3]
High

In-situ

analysis of

individual

mineral

grains.

Smaller gas

amounts

require higher

sensitivity.

| Crushing | Mechanical breaking of the sample in vacuum.[7][13] | None (Bulk) | Medium |

Specifically releases gases from fluid inclusions and voids. | Inefficient for gases trapped within

the crystal lattice. |

Protocol 3: In-Situ Analysis by Laser Ablation
Objective: To measure the xenon isotopic composition of specific, microscopic mineral grains

within a polished meteorite section.
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Causality: This technique provides spatial context, linking the isotopic composition to the host

mineralogy.[3] For example, it allows a researcher to confirm that a cosmogenic xenon

signature is located within an apatite grain, which is rich in the target elements (Ba, REEs) for

cosmic-ray spallation.[3]

Procedure:

Sample Preparation: Prepare a polished thick section of the meteorite. Characterize the

mineralogy of the target area using techniques like Scanning Electron Microscopy with

Energy Dispersive X-ray analysis (SEM-EDX).[3]

Loading: Place the polished section into a UHV sample chamber with a laser-transparent

window.

Targeting: Use a microscope and camera system to navigate to the pre-characterized

mineral grain of interest.

Extraction: Focus a high-power laser (e.g., Nd:YAG) onto the target.[3] The laser can be

operated in a continuous wave mode to heat the grain or in a pulsed mode to ablate

material.[14]

Purification & Analysis: The small amount of gas released is immediately purified using

getters and admitted to a highly sensitive mass spectrometer (e.g., a resonance ionization

time-of-flight instrument) for analysis.[3]

Repeat: Move to the next target grain and repeat the process.

Part 3: Data Integrity and Validation
Data Reduction and Corrections
Raw data from the mass spectrometer must undergo a series of corrections to yield accurate

isotopic ratios. This is a self-validating system where each correction is based on empirical

measurements.
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Figure 2: Logical flow of data corrections in xenon mass spectrometry.

System Blank Correction: The signal measured during the "blank" runs is subtracted from the

sample signal for each isotope at each temperature step. This removes the contribution of

background gases from the system itself.[15]

Mass Fractionation Correction: Mass spectrometers do not transmit all isotopes with equal

efficiency; lighter isotopes are often favored. This instrumental mass fractionation is

corrected by periodically analyzing a standard gas of known isotopic composition (e.g.,

purified terrestrial air).[16] The measured deviation from the known standard values is used

to apply a correction factor to the meteorite data.
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Isobaric Interference Correction: This is the most critical correction for ensuring accuracy.

Isobaric interferences occur when ions of other species have the same mass-to-charge ratio

as a xenon isotope.

Table 3: Common Interferences and Correction Strategies

Xenon Isotope Interfering Species Correction Strategy

124Xe, 126Xe
Ba++, REE++ (doubly-
charged ions)

Monitor a non-interfered
isotope of the interfering
element (e.g., 135Ba++ at
m/z 67.5) and subtract its
contribution based on
known isotopic
abundances.[17][18]

128Xe, 130Xe I2+ (from iodine), Te+

Monitor other isotopes of the

interfering element (e.g., 127I,

126Te) and apply a correction.

High mass resolution can also

separate these peaks.

131Xe, 132Xe BaCl+, other molecular ions

Often minimized by efficient

gas purification and cold traps.

Monitor related molecular

fragments to assess and

correct for their contribution.

| All Isotopes | Hydrocarbons (C9-C10 fragments) | Ensure UHV conditions and thorough

bakeout. Use high mass resolution to distinguish hydrocarbon peaks from xenon peaks. |

Calibration and Reference Materials
Trustworthy data relies on robust calibration using certified reference materials (CRMs).[19]

While meteorite-specific xenon CRMs are not common, calibration is achieved through:

Air Standards: Aliquots of purified terrestrial air provide a reliable and well-characterized

standard for correcting instrumental mass fractionation.[16]
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In-house Standards: Many laboratories maintain their own well-characterized meteorite

samples (e.g., aliquots of the Murchison meteorite) that are run periodically to ensure long-

term instrument stability and inter-laboratory comparability.[19]

Isotopic Spikes: For absolute abundance measurements (not just ratios), a known quantity of

an enriched isotope (a "spike") can be added to the sample gas, though this is less common

for xenon ratio studies.

Conclusion
The isotopic analysis of xenon in meteorites is a technically demanding but scientifically

rewarding field. By providing a window into the earliest history of our Solar System, it allows us

to address fundamental questions in planetary science and astrophysics. The validity of these

profound conclusions rests entirely on the rigor of the analytical methods employed. A

systematic approach, incorporating careful sample preparation, appropriate gas extraction

techniques, and a thorough, self-validating data correction strategy, is paramount to producing

the high-quality data necessary for deciphering the cosmic stories written in xenon.

References
Whitby, J. A., Gilmour, J. D., & Turner, G. (1997). A Study of Xenon Isotopes in a Martian

Meteorite Using the RELAX Ultrasensitive Mass Spectrometer. AIP Conference Proceedings.

[Link]

Osawa, T., & Nagao, K. (2000). Noble gas measurement in individual micrometeorites using

laser gas-extraction system. Antarctic Meteorite Research. [Link]

Seltzer, A. M., & Cassata, W. S. (2022). A unified method for measuring noble gas isotope

ratios in air, water, and volcanic gases via dynamic mass spectrometry. International Journal

of Mass Spectrometry. [Link]

Osawa, T., & Nagao, K. (2002). Solar-wind derived light noble gases in micrometeorites

collected at the Dome Fuji Station: Characterization by stepped pyrolysis. Antarctic Meteorite

Research. [Link]

Bekaert, D. V., et al. (2020). Reviewing Martian Atmospheric Noble Gas Measurements:

From Martian Meteorites to Mars Missions. Space Science Reviews. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://fiveable.me/isotope-geochemistry/unit-2/isotope-standards-reference-materials/study-guide/cdjNwdqtxW9K8H0t
https://pubs.aip.org/aip/acp/article-abstract/384/1/81/649980
https://inis.iaea.org/search/search.aspx?orig_q=RN:32000858
https://www.researchgate.net/publication/360773837_A_unified_method_for_measuring_noble_gas_isotope_ratios_in_air_water_and_volcanic_gases_via_dynamic_mass_spectrometry
https://www.nipr.ac.jp/publication/memoirs/15/15-30.pdf
https://www.mdpi.com/2673-4076/1/3/26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reeder, P. L., & Bowyer, T. W. (2011). Interference Terms for Xenon-135. Monitoring

Research Review: Ground-Based Nuclear Explosion Monitoring Technologies. [Link]

Korochantseva, E. V., et al. (2022). The Lunar Breccia Dhofar 1442: Noble Gases, Nitrogen,

and Carbon Released by Stepwise Combustion and Crushing. Geochemistry International.

[Link]

Murty, S. V. S., & Mahajan, R. R. (2007). Trapped Noble Gases and Nitrogen Components in

Martian Meteorites: Vacuum Crushing and Pyrolysis Studies. ResearchGate. [Link]

Gilmour, J. (2011). Why do we keep going on about xenon? Earth & Solar System Blog.

[Link]

Sinha, M. P., & Vadgama, N. (2014). Laser ablation-miniature mass spectrometer for

elemental and isotopic analysis of rocks. Review of Scientific Instruments. [Link]

Korochantseva, E. V., et al. (2019). THE OZERKI METEORITE: PETROLOGY AND THE

FIRST DATA ON NOBLE GASES AND NITROGEN RELEASED BY STEPWISE

COMBUSTION AND CRUSHING METHODS. 82nd Annual Meeting of the Meteoritical

Society. [Link]

Riedo, A., et al. (2018). EGT – A sensitive time-of-flight mass spectrometer for multi-element

isotope gas analysis. Journal of Mass Spectrometry. [Link]

Physical Research Laboratory, Ahmedabad. Noble Gas Mass Spectrometry. PRL Website.

[Link]

Crowther, S. A., et al. (2024). Xenon Isotopic Analysis of Individual Intermediate Particles

From the OSIRIS-REx Sample of Asteroid Bennu. NASA Technical Reports Server. [Link]

Sharp, Z. (2023). Isotope standards and reference materials. LibreTexts Geosciences. [Link]

Busemann, H., et al. (2009). The Search for Cometary Xenon – About Xenon Examinations

in Interplanetary Dust Particles (IDPs), Antarctic Micrometeorites (AMMs) and Aerogel. 40th

Lunar and Planetary Science Conference. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.osti.gov/servlets/purl/1028784
https://oro.open.ac.uk/83279/
https://www.researchgate.net/publication/259163624_Trapped_Noble_Gases_and_Nitrogen_Components_in_Martian_Meteorites_Vacuum_Crushing_and_Pyrolysis_Studies
https://earthandsolarsystem.wordpress.com/2011/05/18/why-do-we-keep-going-on-about-xenon/
https://www.researchgate.net/publication/264563852_Laser_ablation-miniature_mass_spectrometer_for_elemental_and_isotopic_analysis_of_rocks
https://www.hou.usra.edu/meetings/metsoc2019/pdf/6229.pdf
https://boris.unibe.ch/121087/
https://www.prl.res.in/~noble/lab.html
https://ntrs.nasa.gov/citations/20240001925
https://geo.libretexts.org/Bookshelves/Geochemistry/Isotope_Geochemistry_Theory_and_Applications_(Sharp)/02%3A_Background/2.03%3A_Isotope_standards_and_reference_materials
https://www.lpi.usra.edu/meetings/lpsc2009/pdf/1028.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crowther, S. A., et al. (2016). NWA 8114: ANALYSIS OF XENON IN THIS UNIQUE

MARTIAN METEORITE. 47th Lunar and Planetary Science Conference. [Link]

Zimmermann, L., & Bekaert, D. (2020). Noble gases analysis by static mass spectrometry:

Theory and instrumentation. Techniques de l'Ingénieur. [Link]

Crowther, S., & Gilmour, J. (2024). Xenon Isotopic Analysis of OSIRIS REx sample 803060-

0. Astromaterials Data Archive. [Link]

Crowther, S. A., & Cowpe, J. S. (2023). XENON AND I-XE ANALYSIS OF THE

WINCHCOMBE (CM2) METEORITE. 86th Annual Meeting of the Meteoritical Society. [Link]

Van Acker, T., et al. (2021). Quantitative elemental mapping of chondritic meteorites using

laser ablation-inductively coupled plasma-time of flight-mass spectrometry (LA-ICP-TOF-

MS). Journal of Analytical Atomic Spectrometry. [Link]

NIST Physical Measurement Laboratory. References and Notes for Xenon (Xe). NIST

Website. [Link]

MyScope. Static vs dynamic SIMS. MyScope Outreach. [Link]

EAG Laboratories. (2022). A Deep Dive into Dynamic SIMS vs. static-SIMS. EAG Website.

[Link]

Wikipedia. Reference materials for stable isotope analysis. Wikipedia. [Link]

Korotev, R. L. Meteorite testing. Washington University in St. Louis. [Link]

Liebisch, G., et al. (2008). Isotope correction of mass spectrometry profiles. Rapid

Communications in Mass Spectrometry. [Link]

ResearchGate. (2024). Analysing the sample preparation process in meteorites and its

impact on the pretreatment of returned samples to Earth. ResearchGate. [Link]

International Atomic Energy Agency. Reference Materials. IAEA Website. [Link]

Bowyer, T. W., et al. (2002). Detection and analysis of xenon isotopes for the comprehensive

nuclear-test-ban treaty international monitoring system. Journal of Environmental

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://www.hou.usra.edu/meetings/lpsc2016/pdf/1209.pdf
https://www.techniques-ingenieur.fr/base-documentaire/mesures-analyses-th8/analyse-des-gaz-42278210/analyse-des-gaz-rares-par-spectrometrie-de-masse-statique-p3130/
https://astromat.org/resource/doi:10.60707/ps65-7j23
https://www.hou.usra.edu/meetings/metsoc2023/pdf/6060.pdf
https://pubs.rsc.org/en/content/articlelanding/2021/ja/d1ja00049a
https://physics.nist.gov/PhysRefData/Handbook/Xe/ref.htm
https://myscope.training/legacy/analysis/secondaryionmass/staticvsdynamic/
https://www.eag.com/blog/a-deep-dive-into-dynamic-sims-vs-static-sims/
https://en.wikipedia.org/wiki/Reference_materials_for_stable_isotope_analysis
https://sites.wustl.edu/meteoritesite/items/meteorite-testing/
https://analyticalsciencejournals.onlinelibrary.wiley.com/doi/10.1002/rcm.3542
https://www.researchgate.net/publication/377854619_Analysing_the_sample_preparation_process_in_meteorites_and_its_impact_on_the_pretreatment_of_returned_samples_to_Earth
https://www.iaea.org/services/reference-products/reference-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Radioactivity. [Link]

Madzunkov, S. M., et al. (2018). High-precision measurements of krypton and xenon

isotopes with a new static-mode quadrupole ion trap mass spectrometer. Journal of

Analytical Atomic Spectrometry. [Link]

Agilent Technologies. (2021). Simplifying Correction of Doubly Charged Ion Interferences

with Agilent ICP-MS MassHunter. Agilent Application Note. [Link]

Ishikawa, T., et al. (2019). Correction of Mass Spectrometric Interferences for Rapid and

Precise Isotope Ratio Measurements of Calcium from Biological Samples Using ICP-Mass

Spectrometry. Analytical Sciences. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ntrs.nasa.gov [ntrs.nasa.gov]

2. hou.usra.edu [hou.usra.edu]

3. pubs.aip.org [pubs.aip.org]

4. Reviewing Martian Atmospheric Noble Gas Measurements: From Martian Meteorites to
Mars Missions [mdpi.com]

5. hou.usra.edu [hou.usra.edu]

6. Astromat | DOI | 10.60707/ps65-7j23 [ada.astromat.org]

7. oro.open.ac.uk [oro.open.ac.uk]

8. 惰性氣體質譜儀 | Thermo Fisher Scientific - TW [thermofisher.com]

9. techniques-ingenieur.fr [techniques-ingenieur.fr]

10. researchgate.net [researchgate.net]

11. prl.res.in [prl.res.in]

12. nipr.repo.nii.ac.jp [nipr.repo.nii.ac.jp]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11900202/
https://pubs.rsc.org/en/content/articlelanding/2018/ja/c8ja00257a
https://www.agilent.com/cs/library/applications/application-doubly-charged-ion-interferences-7800-icp-ms-5994-3990en-agilent.pdf
https://pubmed.ncbi.nlm.nih.gov/30956277/
https://www.benchchem.com/product/b577001?utm_src=pdf-custom-synthesis
https://ntrs.nasa.gov/citations/20240000350
https://www.hou.usra.edu/meetings/metsoc2023/pdf/6235.pdf
https://pubs.aip.org/aip/acp/article-pdf/388/1/311/12166935/311_1_online.pdf
https://www.mdpi.com/2076-3263/10/11/439
https://www.mdpi.com/2076-3263/10/11/439
https://www.hou.usra.edu/meetings/metsoc2014/pdf/5316.pdf
https://ada.astromat.org/doi/10.60707/ps65-7j23
https://oro.open.ac.uk/86346/1/11476_2022_Article_11471.pdf
https://www.thermofisher.com/tw/zt/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/noble-gas-mass-spectrometry.html
https://www.techniques-ingenieur.fr/en/resources/article/ti452/noble-gas-analysis-by-static-mass-spectrometry-j6636/v1
https://www.researchgate.net/publication/360523934_A_unified_method_for_measuring_noble_gas_isotope_ratios_in_air_water_and_volcanic_gases_via_dynamic_mass_spectrometry
https://www.prl.res.in/~noblegas/
https://nipr.repo.nii.ac.jp/record/5985/files/KJ00000040977.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. hou.usra.edu [hou.usra.edu]

14. researchgate.net [researchgate.net]

15. ldeo.columbia.edu [ldeo.columbia.edu]

16. Reference materials for stable isotope analysis - Wikipedia [en.wikipedia.org]

17. agilent.com [agilent.com]

18. Correction of Mass Spectrometric Interferences for Rapid and Precise Isotope Ratio
Measurements of Calcium from Biological Samples Using ICP-Mass Spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

19. fiveable.me [fiveable.me]

To cite this document: BenchChem. [Introduction: Deciphering Cosmic Histories Through
Xenon Isotopes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577001#analytical-methods-for-xenon-isotopic-
analysis-in-meteorites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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